Cas no 1261975-16-9 (2-Cyano-5-(2-fluoro-4-methoxyphenyl)phenol)

• Product Name: 2-Cyano-5-(2-fluoro-4-methoxyphenyl)phenol
• CAS No: 1261975-16-9
• MF: C₁₄H₁₀FNO₂
• MW: 243.233107089996
• MDL: MFCD18314328
• CID: 2621781
• PubChem ID: 53220003
• Update Time: 2025-05-21

2-Cyano-5-(2-fluoro-4-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261975-16-9
• 2'-Fluoro-3-hydroxy-4'-methoxy[1,1'-biphenyl]-4-carbonitrile
• MFCD18314328
• 2-Cyano-5-(2-fluoro-4-methoxyphenyl)phenol, 95%
• DTXSID00684783
• 2-CYANO-5-(2-FLUORO-4-METHOXYPHENYL)PHENOL
• 2-Cyano-5-(2-fluoro-4-methoxyphenyl)phenol

• MDL： MFCD18314328
• Inchi： 1S/C14H10FNO2/c1-18-11-4-5-12(13(15)7-11)9-2-3-10(8-16)14(17)6-9/h2-7,17H,1H3
• InChI Key： UILJJOOBILWAIO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(C#N)=C(C=1)O)OC

Computed Properties

• Exact Mass: 243.06955672Da
• Monoisotopic Mass: 243.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 53.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-Cyano-5-(2-fluoro-4-methoxyphenyl)phenol

2-Cyano-5-(2-fluoro-4-methoxyphenyl)phenol: A Comprehensive Overview

The compound with CAS No. 1261975-16-9, commonly referred to as 2-Cyano-5-(2-fluoro-4-methoxyphenyl)phenol, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a phenol group, a cyano substituent, and a fluoro-methoxy-substituted phenyl ring. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 2-Cyano-5-(2-fluoro-4-methoxyphenyl)phenol in drug discovery and development. Researchers have explored its role as a potential lead compound for designing novel pharmaceutical agents targeting specific biological pathways. For instance, investigations into its anti-inflammatory and antioxidant properties have revealed promising results, suggesting its potential use in treating conditions such as neurodegenerative diseases and cardiovascular disorders. The presence of the cyano group and the fluoro-methoxy substituent plays a crucial role in modulating these biological activities.

The synthesis of 2-Cyano-5-(2-fluoro-4-methoxyphenyl)phenol involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the phenol core, followed by the introduction of the cyano and fluoro-methoxy substituents through carefully designed coupling reactions. These reactions are optimized to ensure high yields and purity, which are critical for downstream applications in both academic research and industrial settings.

One of the most intriguing aspects of this compound is its ability to act as a versatile building block in organic synthesis. Its structure allows for further functionalization, enabling the creation of more complex molecules with tailored properties. For example, researchers have utilized it as an intermediate in the synthesis of bioactive compounds with enhanced solubility and bioavailability. This versatility underscores its importance in modern organic chemistry.

In addition to its chemical significance, 2-Cyano-5-(2-fluoro-4-methoxyphenyl)phenol has also been studied for its environmental impact. Assessments of its biodegradability and toxicity have provided valuable insights into its potential risks and benefits when used in industrial or pharmaceutical contexts. These studies are essential for ensuring responsible use and minimizing environmental footprint.

Looking ahead, ongoing research continues to uncover new applications for this compound. Collaborative efforts between chemists, biologists, and materials scientists are paving the way for innovative uses in areas such as nanotechnology and green chemistry. The integration of computational modeling techniques has further accelerated the discovery process, enabling researchers to predict and optimize the properties of this compound more effectively.

In conclusion, 2-Cyano-5-(2-fluoro-4-methoxyphenyl)phenol (CAS No. 1261975-16-9) stands out as a remarkable molecule with diverse applications across multiple disciplines. Its unique structure, coupled with its promising biological activities and synthetic versatility, positions it as a key player in future advancements in science and technology.